N-(2-methoxy-4-nitrophenyl)-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C21H18N2O4S/c1-27-19-14-16(23(25)26)12-13-18(19)22-21(24)20(15-8-4-2-5-9-15)28-17-10-6-3-7-11-17/h2-14,20H,1H3,(H,22,24)
• InChI Key: XYOXZOMYSJLXHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-2-phenyl-2-(phenylthio)acetamide, also known as MNPA, is a chemical compound with potential applications in scientific research. It is a yellow crystalline powder that is soluble in organic solvents but insoluble in water. MNPA is a thioamide derivative of 2-phenyl-2-(phenylthio)acetic acid, which is a non-steroidal anti-inflammatory drug. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

N-(2-methoxy-4-nitrophenyl)-2-phenyl-2-(phenylthio)acetamide inhibits the activity of COX-2 by binding to its active site and preventing the formation of prostaglandins. This mechanism is similar to that of non-steroidal anti-inflammatory drugs such as aspirin and ibuprofen. This compound has also been shown to inhibit the activity of other enzymes involved in inflammation and pain, such as lipoxygenase and nitric oxide synthase.
Biochemical and physiological effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to reduce the production of reactive oxygen species and to protect against oxidative stress. This compound has been shown to have low toxicity and to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-4-nitrophenyl)-2-phenyl-2-(phenylthio)acetamide has several advantages for use in lab experiments. It is stable under a wide range of conditions and can be easily synthesized in large quantities. This compound can be conjugated with various drugs to improve their pharmacokinetic properties. However, this compound has some limitations, including its low solubility in water and its potential to form insoluble aggregates at high concentrations.

Future Directions

N-(2-methoxy-4-nitrophenyl)-2-phenyl-2-(phenylthio)acetamide has potential applications in various fields of research, including medicinal chemistry, drug delivery, and inflammation research. Future research could focus on the development of this compound-based drug delivery systems for the targeted delivery of drugs to specific tissues or cells. This compound could also be further optimized to improve its pharmacokinetic properties and reduce its potential for toxicity. Additionally, this compound could be used as a tool for studying the role of COX-2 and other enzymes involved in inflammation and pain.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-2-phenyl-2-(phenylthio)acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. This compound has also been studied for its potential as a drug delivery system, as it can be conjugated with various drugs to improve their pharmacokinetic properties.